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Compound of Interest

Compound Name: 2-Ethylhexyl nitrate

Cat. No.: B1219852

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, structure,
synthesis, and mechanism of action of 2-Ethylhexyl nitrate (2-EHN). A key additive in the fuel
industry, 2-EHN is primarily utilized as a cetane improver to enhance the combustion efficiency
of diesel fuels.

Chemical Structure and Identification

2-Ethylhexyl nitrate is the ester of 2-ethylhexanol and nitric acid.[1] Its structure consists of an
eight-carbon branched alkyl chain attached to a nitrate functional group.

IUPAC Name: 2-ethylhexyl nitrate[2]

e Chemical Formula: CsH17NOs3[3][4]

e CAS Number: 27247-96-7[3][4]

e Molecular Weight: 175.23 g/mol [2][3][4]

e SMILES: CCCCC(CC)CO--INVALID-LINK--[O-][2]

e InChl Key: NKRVGWFEFKCZAP-UHFFFAQOYSA-N[2]
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Fig. 1. Chemical Structure of 2-Ethylhexyl Nitrate.
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Physicochemical Properties

2-Ethylhexyl nitrate is a colorless to pale yellow liquid with a characteristic fruity ester odor.[5]
[6][7] It is a combustible liquid and is noted to be a slight fire hazard when exposed to heat or
flame.[5] Heating may lead to an explosion, and contact with combustible materials could
cause a fire.[3][8]

Property Value
Appearance Colorless to pale yellow liquid[4][5][6]
Density 0.963 g/mL at 25 °CJ[3][8]

- , 85-90 °C at 10 mmHg[4]; 210.9 + 8.0 °C at 760
Boiling Point

mmHg[8]
Freezing/Melting Point <-45 °C[5]
Flash Point 76.1 °C (169 °F) - Pensky-Martens closed cup
Vapor Pressure 0.0266 kPa (0.2 mmHg) at 20 °C[5]
Refractive Index n20/D 1.432[3][8]
Solubility in Water Slightly soluble (~12.6 mg/L at 20 °C)[7]

Spectroscopic Data

Spectroscopic methods are crucial for the identification and quantification of 2-EHN, particularly
in fuel matrices.
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Technique Availability | Method

Spectra are available from commercial suppliers
1H NMR & 3C NMR like Sigma-Aldrich and are compiled in

databases such as SpectraBase.[2][9]

Attenuated Total Reflectance (ATR-FTIR) is a
rapid method for quantifying 2-EHN in diesel

FTIR Spectroscopy fuel.[10] The limit of detection is reported as
0.009% wi/w, and the limit of quantification is
0.025% wi/w.[10]

Headspace Gas Chromatography-Mass
Spectrometry (HS-GC/MS) with negative
Mass Spectrometry (MS) chemical ionization is used for quantification in
diesel.[11] The limit of detection is 0.009% v/v,
and the limit of quantification is 0.03% v/v.[11]

Synthesis of 2-Ethylhexyl Nitrate

The industrial production of 2-EHN is typically achieved through the nitration of 2-ethylhexanol
using a mixed acid (sulfuric and nitric acid) process.[1]

Experimental Protocol: Batch Synthesis

This protocol is adapted from established laboratory synthesis procedures.[12]

o Reactor Charging: A reactor is charged with a mixed acid solution containing nitric acid
(HNOs) and sulfuric acid (H2SOa4). For example, 13.48 parts of mixed acid (3.33 parts HNOs,
7.77 parts H2SOa, 2.38 parts H20).[12]

» Stabilizer Addition: Urea (0.40 parts) is added to the mixed acid over 30 minutes to mitigate
the formation of nitrogen oxides.[12][13] The temperature is allowed to rise to approximately
32.5°C.[12]

¢ Nitration: 2-Ethylhexanol (5.85 parts) is added slowly to the reactor while maintaining the
temperature at 32.5 + 2.5 °C.[12]
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» Reaction Hold: The mixture is agitated and held at this temperature for 1 hour.[12]

o Phase Separation: Agitation is stopped, and the denser, lower acid layer is separated and
drained from the reactor.[12]

e Washing and Neutralization:

o The remaining organic layer (crude 2-EHN) is washed with an aqueous 10% sodium
sulfate solution.[12]

o A 10% aqueous sodium carbonate solution is then slowly added to neutralize any
remaining acid.[12]

o The washing steps with sodium sulfate solution are repeated to ensure the removal of
impurities.[12]

e Product Isolation: After the final wash and separation, the 2-ethylhexyl nitrate product is
obtained, with reported yields as high as 97%.[12]
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Fig. 2: Experimental Workflow for the Synthesis of 2-EHN.
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Mechanism of Action as a Cetane Improver

The primary function of 2-EHN is to increase the cetane number of diesel fuel, which measures
the fuel's ignition quality.[1][14] A higher cetane number corresponds to a shorter ignition delay
—the time between fuel injection and the start of combustion.

The mechanism involves the thermal decomposition of the 2-EHN molecule at temperatures
lower than the autoignition temperature of the diesel fuel itself (2-EHN begins to decompose
around 130 °C).[1] This decomposition is an exothermic process that releases a cascade of
highly reactive free radicals into the combustion chamber.[1][15] These radicals accelerate the
pre-combustion oxidation reactions of the fuel, effectively lowering the energy barrier for
ignition and promoting a more rapid and complete burn.[15] This results in improved engine
performance, reduced emissions, better cold starts, and less engine noise.[1][14]
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Fig. 3: Signaling Pathway for 2-EHN as a Cetane Improver.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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